Cas no 1213623-32-5 ((S)-1-(4-Fluoro-3-methylphenyl)propan-1-amine hydrochloride)

(S)-1-(4-Fluoro-3-methylphenyl)propan-1-amine hydrochloride structure
1213623-32-5 structure
Product Name:(S)-1-(4-Fluoro-3-methylphenyl)propan-1-amine hydrochloride
CAS No:1213623-32-5
MF:C10H15ClFN
MW:203.684205293655
MDL:MFCD16294100
CID:1030328
PubChem ID:53484782
Update Time:2023-10-31

(S)-1-(4-Fluoro-3-methylphenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(4-Fluoro-3-methylphenyl)propan-1-amine hydrochloride
    • (1S)-1-(4-fluoro-3-methylphenyl)propan-1-amine,hydrochloride
    • (1S)-1-(4-Fluoro-3-methylphenyl)propan-1-amine--hydrogen chloride (1/1)
    • AKOS015923291
    • (1S)-1-(4-fluoro-3-methylphenyl)propan-1-amine;hydrochloride
    • 1213623-32-5
    • CS-0442415
    • (S)-1-(4-Fluoro-3-methylphenyl)propan-1-aminehydrochloride
    • (1S)-1-(4-FLUORO-3-METHYLPHENYL)PROPYLAMINE HCl
    • DTXSID20704215
    • MDL: MFCD16294100
    • Inchi: 1S/C10H14FN.ClH/c1-3-10(12)8-4-5-9(11)7(2)6-8;/h4-6,10H,3,12H2,1-2H3;1H/t10-;/m0./s1
    • InChI Key: KOOCHBZVXXMSLU-PPHPATTJSA-N
    • SMILES: Cl.FC1C=CC(=CC=1C)[C@H](CC)N

Computed Properties

  • Exact Mass: 203.0877053g/mol
  • Monoisotopic Mass: 203.0877053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(S)-1-(4-Fluoro-3-methylphenyl)propan-1-amine hydrochloride Pricemore >>

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